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Compound of Interest

Compound Name: 4-Bromo-2-fluoro-6-methylaniline

Cat. No.: B2699514

An In-depth Technical Guide to 4-Bromo-2-fluoro-6-methylaniline (CAS 429683-46-5)

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Bromo-2-fluoro-6-methylaniline is a halogenated and substituted aromatic amine that
serves as a critical building block in modern organic synthesis. Its trifunctional nature—
possessing an amine, a bromine atom, and fluorine atom on a methylated benzene ring—offers
a versatile scaffold for the construction of complex molecular architectures. This guide provides
a comprehensive overview of its physicochemical properties, spectroscopic characteristics,
synthesis, reactivity, and applications, with a particular focus on its utility in pharmaceutical
research and development. Safety protocols and handling procedures are also detailed to
ensure its proper use in a laboratory setting.

Physicochemical and Structural Properties

4-Bromo-2-fluoro-6-methylaniline is a compound whose structural attributes are key to its
chemical utility. The presence of ortho-fluoro and ortho-methyl groups to the amine influences
its basicity and nucleophilicity, while the para-bromo group provides a reactive site for cross-
coupling reactions.
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Property Value Source(s)
CAS Number 429683-46-5 [11[2][3]
Molecular Formula CsH7BrFN [2][3]
Molecular Weight 204.04 g/mol [2][3]
IUPAC Name 4-bromo-2-fluoro-6- 2]

methylaniline

Physical Form

Liquid

[1]

INChl=1S/C7H7BrFN/c1-4-2-

InChl 5(8)3-6(9)7(4)10/h2- [1][2]
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SMILES CC1=CC(=CC(=C1N)F)Br [2][3]

Topological Polar Surface Area 26 A2 [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor
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Synthesis and Reactivity Profile

The synthesis of substituted anilines like 4-Bromo-2-fluoro-6-methylaniline often involves

multi-step processes that begin with simpler, commercially available precursors. A plausible

synthetic route would involve the selective bromination of 2-fluoro-6-methylaniline. The

directing effects of the amine (after protection), fluoro, and methyl groups are crucial for

achieving the desired regioselectivity.

Halogenated anilines are important organic compounds widely used in biology, medicine, and

the chemical industry.[4] For instance, related structures serve as intermediates for anticancer,

anti-obesity, and anti-inflammatory drugs.[4] The synthesis of a similar compound, 4-bromo-2-
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methylaniline, can be achieved through a process involving arylamine protection, a bromination
reaction, and subsequent hydrolysis.[5]
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Plausible Synthetic Pathway

@ro-&methyl@

Ac20, Pyridine

Amine Protection
(e.g., Acetylation)

:

N-(2-fluoro-6-methylphenyl)acetamide

Para-directing effect

Regioselective Bromination
(e.g., NBS or Br2)

:

N-(4-bromo-2-fluoro-6-methylphenyl)acetamide

HCI, H20

Hydrolysis
(Acid or Base catalyzed)

4-Bromo-2-fluoro-6-methylaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2699514?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2699514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

